Cas no 2090332-97-9 ((4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol)

(4-Fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol is a fluorinated pyrazole derivative featuring a hydroxymethyl functional group at the 3-position. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity, enabling further functionalization for the synthesis of biologically active molecules. The presence of fluorine enhances metabolic stability and lipophilicity, while the hydroxymethyl group offers a handle for derivatization or conjugation. Its well-defined structure and high purity make it suitable for use as a building block in heterocyclic chemistry. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres recommended for long-term storage.

(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol structure

2090332-97-9 structure

Product Name:(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol

CAS No:2090332-97-9

MF:C₆H₉FN₂O

MW:144.146864652634

MDL:MFCD30689820

CID:5173879

Update Time:2025-05-20

(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-methanol, 4-fluoro-1,5-dimethyl-
- (4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol
- MDL： MFCD30689820
- Inchi： 1S/C6H9FN2O/c1-4-6(7)5(3-10)8-9(4)2/h10H,3H2,1-2H3
- InChI Key： FTKSNAHRRMBZIL-UHFFFAOYSA-N
- SMILES： N1(C)C(C)=C(F)C(CO)=N1

(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-321936-1.0g	(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol	2090332-97-9		1.0g	$0.0	2023-02-24
Enamine	EN300-321936-1g	(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol	2090332-97-9		1g	$0.0	2023-09-04

(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol Related Literature

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Additional information on (4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol

Comprehensive Overview of (4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol (CAS No. 2090332-97-9)

(4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol, with the CAS number 2090332-97-9, is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a fluorine atom at the 4-position and a hydroxymethyl group at the 3-position of the pyrazole ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of (4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol (CAS 2090332-97-9) allows for selective modifications, enabling the development of targeted therapies. In the context of AI-driven drug design, this compound is often explored for its ability to interact with specific enzyme pockets, a topic frequently searched in computational chemistry forums. Its fluorine moiety enhances metabolic stability, a critical factor in optimizing pharmacokinetics—a recurring theme in medicinal chemistry discussions on platforms like PubMed and ResearchGate.

From an industrial perspective, 2090332-97-9 is valued for its role in creating high-performance agrochemicals. With growing global emphasis on food security and reduced pesticide residues, this compound’s derivatives are being tested for eco-friendly pest control solutions. Searches for "fluorinated pyrazole herbicides" or "low-toxicity fungicides" often lead to studies involving this scaffold, highlighting its relevance to modern agricultural challenges.

Analytical methods for characterizing (4-fluoro-1,5-dimethyl-1H-pyrazol-3-yl)methanol typically involve HPLC, NMR, and mass spectrometry, techniques widely discussed in analytical chemistry communities. The compound’s purity and stability under various conditions are key concerns for manufacturers, reflecting frequent queries about "storage conditions for fluorinated intermediates" or "pyrazole derivative synthesis optimization" in scientific databases.

In summary, CAS 2090332-97-9 represents a nexus of innovation across multiple disciplines. Its dual utility in life sciences and material engineering underscores its importance in addressing contemporary challenges like green chemistry and personalized medicine, making it a recurring subject in both academic literature and industry-focused SEO content.